Cas no 14080-20-7 (Pyrimidine,4-(methylsulfinyl)-)

• Product Name: Pyrimidine,4-(methylsulfinyl)-
• CAS No: 14080-20-7
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• CID: 120134
• PubChem ID: 21766151
• Update Time: 2025-04-18

Pyrimidine,4-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-(methylsulfinyl)-
• Pyrimidine, 4-(methylsulfinyl)- (8CI)
• SCHEMBL11278952
• 14080-20-7
• 4-methylsulfinylpyrimidine

• Inchi： 1S/C5H6N2OS/c1-9(8)5-2-3-6-4-7-5/h2-4H,1H3
• InChI Key： LEGJRLXMYHVXFF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 142.02018
• Monoisotopic Mass: 142.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• PSA: 42.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives